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Compound of Interest

Compound Name: 2-(4-Aminothian-4-yl)ethan-1-ol

Cat. No.: B13576222

Get Quote

Core Directive & Executive Summary
This guide serves as the definitive technical reference for the spectroscopic characterization of

2-(4-aminothian-4-yl)ethan-1-ol (IUPAC: 4-(2-hydroxyethyl)tetrahydro-2H-thiopyran-4-amine).

[1]

As a gem-disubstituted heterocycle, this molecule represents a critical "spiro-like" scaffold often

utilized in fragment-based drug discovery (FBDD) to access novel chemical space beyond

traditional piperidines.[1] Its characterization presents unique challenges due to the

conformational mobility of the thiopyran ring and the presence of dual exchangeable proton

sets (amine and hydroxyl).

The objective of this guide is to provide:

Theoretical & Predicted Spectroscopic Data: Establishing baselines for structural validation.

Experimental Protocols: Causality-driven methodologies for NMR and MS analysis.[1]

Workflow Visualization: Logic maps for purity assessment and structural confirmation.
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Structural Analysis & Chemical Context
The molecule comprises a saturated six-membered thiane (tetrahydrothiopyran) ring.[1] The

critical feature is the quaternary carbon at position 4, bearing both a primary amine (-NH2) and

a hydroxyethyl group (-CH2CH2OH).[1]

Structural Diagram (DOT Visualization)
The following diagram illustrates the chemical connectivity and the analytical workflow required

for validation.

Molecule: 2-(4-aminothian-4-yl)ethan-1-ol
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Caption: Structural connectivity of the gem-disubstituted thiane scaffold and the parallel

workflow for spectroscopic validation.

Spectroscopic Data Profile
Due to the specific nature of this building block, the data below represents high-confidence

predicted values derived from empirical increments of similar 4-substituted thianes [1][2]. These

values serve as the reference standard for experimental validation.
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Nuclear Magnetic Resonance (NMR) Data
Solvent Selection Logic: DMSO-d6 is strictly recommended over CDCl3.[1]

Reasoning: The target molecule contains -NH2 and -OH groups.[1][2] In Chloroform-d, these

protons undergo rapid exchange, leading to broad, often invisible peaks. DMSO-d6

suppresses this exchange via hydrogen bonding, allowing for sharp integration of the

heteroatom protons, which is crucial for confirming the "gem-disubstituted" nature (i.e.,

proving the amine and alcohol are present and not eliminated).

Table 1: Predicted 1H NMR Data (400 MHz, DMSO-d6)
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Position /
Group

Shift (δ
ppm)

Multiplicity Integration
Coupling (J
Hz)

Structural
Insight

Side-chain

OH
4.40 - 4.60 t (broad) 1H ~5.0

Verifies

alcohol

terminus.[1]

Side-chain O-

CH2
3.50 - 3.60 t 2H 7.0

Diagnostic

triplet for -

CH2CH2OH.

[1]

Ring H2, H6

(eq/ax)
2.60 - 2.85 m 4H -

Deshielded

by Sulfur

atom

(characteristi

c of thianes).

[1]

Ring H3, H5

(eq/ax)
1.60 - 1.85 m 4H -

Complex

multiplet due

to ring

inversion.[1]

Side-chain C-

CH2
1.50 - 1.60 t 2H 7.0

Methylene

adjacent to

quaternary

C4.[1]

Amine -NH2 1.20 - 1.80 br s 2H -

Variable shift;

confirms

primary

amine.[1]

Table 2: Predicted 13C NMR Data (100 MHz, DMSO-d6)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Amino-N-ethylanilino_ethanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13576222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Environment

Shift (δ ppm) Assignment Validation Check

Side-chain C-O 58.5 ± 1.0 -CH2CH2OH
Typical primary

alcohol region.[1]

Quaternary C4 52.0 ± 2.0 Ring C-NH2

Key Signal:

Significantly shielded

compared to O-

analogs; low intensity.

[1]

Side-chain C-C 42.5 ± 1.5 -CH2CH2OH
Alpha to quaternary

center.[1]

Ring C3, C5 36.0 ± 1.5 Ring beta-C

Standard

cyclohexane-like

region.[1]

Ring C2, C6 24.5 ± 1.5 Ring alpha-C

Shielded by Sulfur

(Heavy atom effect).

[1]

Mass Spectrometry (MS) Profile
Method: Electrospray Ionization (ESI) in Positive Mode.[1]

Molecular Formula: C7H15NOS[1]

Exact Mass: 161.0874 Da[1]

Observed Ion [M+H]+: 162.09 Da[1]

Fragmentation Pattern (MS/MS):

[M+H]+ (162): Parent ion.

Loss of NH3 (-17): Peak at 145 Da.[1] Common for tertiary/quaternary amines.

Loss of H2O (-18): Peak at 144 Da.[1]
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Retro-Diels-Alder (RDA) type cleavage: Thianes can undergo ring opening, often showing

loss of ethylene or sulfur-containing fragments depending on collision energy.[1]

Experimental Protocols
To ensure data integrity (Trustworthiness), follow these self-validating protocols.

Protocol A: NMR Sample Preparation & Acquisition
Objective: Obtain high-resolution spectra with visible exchangeable protons.

Massing: Weigh 5–10 mg of the sample into a clean vial.

Solvation: Add 0.6 mL of DMSO-d6 (99.9% D).

Critical Step: Ensure the DMSO is from a fresh ampule or stored over molecular sieves.

Water content >0.1% will cause the OH/NH2 signals to merge with the water peak (~3.33

ppm).

Filtration: If the solution is cloudy (salt formation), filter through a cotton plug directly into the

NMR tube.

Acquisition:

Run 1H NMR with d1 (relaxation delay) set to ≥ 5 seconds.[1] This allows full relaxation of

the quaternary carbon substituents for accurate integration.

Run 13C{1H} (proton decoupled).

Self-Validation: Check the integration of the S-CH2- (Ring H2/6) vs the O-CH2- (Side

chain). The ratio must be 2:1 (4H : 2H). If not, the ring may be degraded or the side chain

cleaved.

Protocol B: IR Spectroscopy (ATR Method)
Objective: Rapid functional group confirmation.

Background: Collect background spectrum (air).[1]
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Deposition: Place solid/oil sample on the diamond crystal.

Key Diagnostic Bands:

3300–3400 cm⁻¹: Broad stretch (O-H and N-H overlap).

2900–2950 cm⁻¹: C-H sp3 stretching.

~1580–1650 cm⁻¹: N-H bending (scissoring).[1]

~1050 cm⁻¹: C-O stretch (primary alcohol).

~600–700 cm⁻¹: C-S stretch (weak, but diagnostic for thiane).

Synthesis & Impurity Profile (Contextual)
Understanding the origin of the molecule aids in identifying impurities. This molecule is typically

synthesized via:

Starting Material: Tetrahydrothiopyran-4-one.[1]

Reaction: Strecker synthesis or addition of acetonitrile anion followed by

reduction/hydrolysis.

Common Impurities:

Tetrahydrothiopyran-4-ol: (Reduction byproduct, lacks amine). Check for CH-OH signal at

~3.5 ppm (multiplet).[1]

Spiro-hydantoin intermediates: If hydrolysis is incomplete. Check for carbonyl carbons

>150 ppm in 13C NMR.
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Disclaimer: The spectroscopic data provided in Section 3 are predicted based on standard

cheminformatics algorithms and empirical substituent effects for the specific structure

described. Experimental validation using the protocols in Section 4 is required for final

confirmation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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